4-[(Phenylsulfanyl)methyl]piperidine

• Molecular Formula: C12H17NS
• Molecular Weight: 207.34 g/mol
• IUPAC Name: 4-(phenylsulfanylmethyl)piperidine
• InChI: InChI=1S/C12H17NS/c1-2-4-12(5-3-1)14-10-11-6-8-13-9-7-11/h1-5,11,13H,6-10H2
• InChI Key: CMSVRAQQKBTLRF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CSC2=CC=CC=C2

Description

4-[(Phenylsulfanyl)methyl]piperidine is a piperidine derivative with a phenylsulfanylmethyl substituent at the 4-position of the piperidine ring. The phenylsulfanyl group introduces unique electronic and steric properties, influencing solubility, lipophilicity, and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[(Phenylsulfanyl)methyl]piperidine typically involves the reaction of piperidine with a phenylsulfanyl methylating agent. One common method is the nucleophilic substitution reaction where piperidine reacts with a phenylsulfanyl methyl halide under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran at room temperature .

Industrial Production Methods: Industrial production of piperidine derivatives often involves catalytic hydrogenation of pyridine derivatives. For 4-[(Phenylsulfanyl)methyl]piperidine, the process may include the use of metal catalysts such as palladium or nickel to facilitate the hydrogenation reaction. The reaction conditions are optimized to achieve high yields and purity of the desired product .

Chemical Reactions Analysis

Types of Reactions: 4-[(Phenylsulfanyl)methyl]piperidine undergoes various chemical reactions, including:

Oxidation: The phenylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the phenylsulfanyl group, yielding piperidine derivatives.

Substitution: The methylene bridge can undergo nucleophilic substitution reactions with various nucleophiles, leading to different substituted piperidine derivatives.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides, and other electrophiles.

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Piperidine derivatives.

Substitution: Substituted piperidine derivatives.

Scientific Research Applications

4-[(Phenylsulfanyl)methyl]piperidine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of fine chemicals and as a building block in organic synthesis

Mechanism of Action

The mechanism of action of 4-[(Phenylsulfanyl)methyl]piperidine involves its interaction with specific molecular targets. The phenylsulfanyl group can interact with various enzymes and receptors, modulating their activity. The compound may also undergo metabolic transformations, leading to the formation of active metabolites that exert biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Piperidine Derivatives

Structural and Substituent Variations

Key structural analogs include piperidine derivatives with substituents at the 4-position, such as aromatic, sulfur-containing, or fluorinated groups. Below is a comparative analysis of physicochemical properties and substituent effects:

Table 1: Physicochemical Properties of Selected Piperidine Derivatives

Compound Name	Molecular Formula	Molecular Weight	logP<sup>a</sup>	Boiling Point (°C)	Key Substituent
4-[(Phenylsulfanyl)methyl]piperidine	C12H17NS	207.33	~3.2<sup>b</sup>	N/A	Phenylsulfanylmethyl
4-(4-Fluorophenyl)piperidine	C11H14FN	179.24	~2.5	285.0	4-Fluorophenyl
4-[(2-Methylphenyl)methyl]piperidine	C13H19N	189.30	2.87	N/A	2-Methylphenylmethyl
4-[2-(Methylsulfanyl)ethyl]piperidine	C8H17NS	159.29	~2.5	N/A	Methylsulfanylethyl
4-[(3-Nitrophenoxy)methyl]piperidine	C12H16N2O3	236.27	~1.8	N/A	3-Nitrophenoxymethyl
4-(4'-Fluorobenzyl)piperidine	C12H16FN	193.26	~3.0	285.0	4-Fluorobenzyl

^a Predicted or experimental logP values.
^b Estimated based on sulfur’s contribution to lipophilicity.

Key Observations

Lipophilicity: The phenylsulfanylmethyl group in the target compound confers higher lipophilicity (logP ~3.2) compared to fluorophenyl (logP ~2.5) and nitrophenoxymethyl (logP ~1.8) analogs. Sulfur’s hydrophobic nature enhances membrane permeability, which is critical for CNS-targeting drugs . Fluorinated derivatives (e.g., 4-(4'-Fluorobenzyl)piperidine) exhibit moderate logP (~3.0), balancing bioavailability and solubility .

Fluorine in 4-(4-Fluorophenyl)piperidine enhances metabolic stability and bioavailability via reduced amine basicity .

Synthetic Considerations :

• The phenylsulfanylmethyl group may require thiol- or disulfide-based coupling agents, whereas fluorinated analogs often utilize halogenation or Suzuki-Miyaura cross-coupling .
• Piperidine derivatives with branched substituents (e.g., 4-([(2-Methylpropyl)sulfanyl]methyl)piperidine ) introduce steric hindrance, complicating synthesis but improving target selectivity .

Biological Implications: Sulfur-containing analogs like 4-[(Phenylsulfanyl)methyl]piperidine may exhibit unique binding modes in enzymes or receptors due to sulfur’s polarizability and hydrogen-bond acceptor capacity .

Biological Activity

4-[(Phenylsulfanyl)methyl]piperidine is a chemical compound classified as a piperidine derivative, notable for its unique structure that includes a phenylsulfanyl group. This compound has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities and applications.

Chemical Structure

• Molecular Formula : C12H18ClNS
• Molecular Weight : 239.80 g/mol
• Structural Features : The compound features a piperidine ring with a phenylsulfanyl group attached to the methyl position, influencing its reactivity and biological properties.

4-[(Phenylsulfanyl)methyl]piperidine interacts with various biological molecules, including enzymes and proteins. Its mechanism of action is primarily mediated through:

• Enzyme Interaction : It has been shown to interact with cytochrome P450 enzymes, which are crucial for drug metabolism, potentially leading to either inhibition or activation of these enzymes.
• Cell Signaling Modulation : The compound influences cell signaling pathways, impacting gene expression and cellular metabolism. It can alter the expression of genes involved in oxidative stress responses, affecting cell proliferation and apoptosis.

Pharmacological Properties

Research indicates that compounds with piperidine structures often exhibit diverse pharmacological activities, including:

• Antibacterial Activity : Studies have demonstrated that derivatives of piperidine can act as effective antibacterial agents. For instance, compounds synthesized from related structures have shown significant inhibition against various bacterial strains .
• Enzyme Inhibition : 4-[(Phenylsulfanyl)methyl]piperidine has potential as an inhibitor of acetylcholinesterase (AChE) and urease, which are important for treating conditions like Alzheimer's disease and urinary tract infections, respectively .

Case Studies and Research Findings

Several studies have explored the biological activity of piperidine derivatives, including 4-[(Phenylsulfanyl)methyl]piperidine:

• Antimicrobial Evaluation : A study evaluated the antibacterial properties of synthesized piperidine derivatives, revealing IC50 values significantly lower than standard drugs, indicating strong antimicrobial potential .
• Inhibition Studies : Compounds similar to 4-[(Phenylsulfanyl)methyl]piperidine were assessed for their ability to inhibit AChE and urease. The results indicated promising activity that could lead to new therapeutic agents .
• Toxicity Assessments : Research into the toxicity profiles of these compounds suggests they may exhibit low toxicity while maintaining efficacy against targeted biological pathways .

Comparative Analysis of Biological Activities

Compound Name	Activity Type	IC50 Values (µM)	Reference
4-[(Phenylsulfanyl)methyl]piperidine	AChE Inhibition	2.14 ± 0.003
Related Piperidine Derivative	Antibacterial	0.63 ± 0.001
Another Piperidine Compound	Urease Inhibition	1.21 ± 0.005